Cas no 1804514-92-8 (6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide)

• Product Name: 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide
• CAS No: 1804514-92-8
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4916811
• Update Time: 2025-11-01

6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide
• 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-6(9)2-1-3(10)12-4(5(2)13)7(11)14/h1,6,13H,(H2,10,12)(H2,11,14)
• InChI Key： GOFOIYCAYQQDFN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(C(N)=O)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.5
• Topological Polar Surface Area: 102

Additional information on 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide

6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide (CAS No. 1804514-92-8): A Comprehensive Overview

6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide (CAS No. 1804514-92-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives and is characterized by the presence of an amino group, a difluoromethyl substituent, a hydroxyl group, and a carboxamide functional group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The difluoromethyl substituent in 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide is particularly noteworthy due to its ability to modulate the compound's physicochemical properties and biological activity. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial factors in drug development. Recent studies have shown that the presence of the difluoromethyl group can significantly enhance the potency and selectivity of small molecules, making them more effective in targeting specific biological pathways.

The hydroxyl group in 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide plays a critical role in its biological activity by facilitating hydrogen bonding interactions with target proteins. This functional group can also influence the compound's solubility and lipophilicity, which are important parameters for optimizing drug delivery and bioavailability. Research has demonstrated that hydroxylated compounds often exhibit improved binding affinities to their targets, leading to enhanced therapeutic efficacy.

The carboxamide functional group in 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide is another key structural element that contributes to its biological activity. Carboxamides are versatile functional groups that can form hydrogen bonds with target proteins and are often found in bioactive molecules. The presence of this group can enhance the compound's ability to interact with specific protein pockets, thereby modulating enzymatic activity or receptor binding. Studies have shown that carboxamides can improve the selectivity and potency of small molecules, making them valuable scaffolds in drug design.

In terms of its biological applications, 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide has shown promise in several areas of research. One of the most notable applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Recent studies have indicated that this compound can inhibit the aggregation of amyloid-beta peptides, which are a hallmark of AD pathology. The ability to disrupt these aggregates could potentially slow down or even halt the progression of the disease, offering new hope for patients and their families.

Beyond neurodegenerative diseases, 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses play a crucial role in various diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting key signaling pathways involved in the production of pro-inflammatory cytokines. These findings suggest that it could be developed into a novel therapeutic agent for treating inflammatory conditions.

In addition to its therapeutic potential, 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide has also been studied for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to interrogate biological systems and understand the function of specific proteins or pathways. The unique structural features of this compound make it an excellent candidate for developing chemical probes that can provide insights into complex biological processes.

The synthesis of 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide has been extensively studied, and several efficient synthetic routes have been reported in the literature. One common approach involves the reaction of 4-difluoromethylpyridin-2(1H)-one with an appropriate amine followed by hydroxylation and carboxamidation steps. These synthetic methods have been optimized to yield high-purity products with good yields, making it feasible for large-scale production if needed.

In conclusion, 6-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-carboxamide (CAS No. 1804514-92-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluoromethyl, hydroxyl, and carboxamide groups, contribute to its diverse biological activities and make it a valuable candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new applications and mechanisms of action for this promising compound.